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For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling of N-Methyl-D-

aspartate (NMDA), a compound widely used in neuroscience research. Adherence to these

procedures is essential for ensuring a safe laboratory environment and the integrity of your

research.

Hazard Identification and Personal Protective
Equipment (PPE)
There are conflicting classifications regarding the hazards of NMDA. While some suppliers

classify it as not hazardous under OSHA's 2012 Hazard Communication Standard, others

indicate it can cause skin irritation, serious eye irritation, and respiratory irritation.[1] Given this

discrepancy, a cautious approach is mandated. The following personal protective equipment is

required at a minimum:

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[1][2] A

face shield may be appropriate in situations with a higher risk of splashing.[1]

Hand Protection: Use impermeable and resistant gloves.[3] Glove material should be

selected based on an evaluation of potential hazards, duration of use, and the physical

conditions of the workplace.[1] Always inspect gloves for integrity before use.
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Body Protection: A laboratory coat and closed-toe footwear are mandatory.[1] For tasks with

a higher risk of exposure, consider more extensive protective clothing.[1]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations at a low level, or if irritation is experienced, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be used.[4]

Operational Handling and Storage
Proper handling and storage are critical to maintaining the stability of NMDA and ensuring the

safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or fumes.[1][2]

Avoid all personal contact, including inhalation and contact with skin and eyes.[2]

Wash hands thoroughly after handling the compound.[1]

Do not eat, drink, or smoke in areas where NMDA is handled or stored.[2]

Minimize dust generation and accumulation.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Protect from direct sunlight as the compound is light-sensitive.[4]

Keep away from incompatible substances, such as strong oxidizing agents.[2]

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[1][4]

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing.[1][4] Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, including under the

eyelids.[1][4] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[1][5] Seek immediate medical attention.

[1][4]

Disposal Plan
All waste materials, including empty containers and contaminated PPE, should be disposed of

in accordance with local, state, and federal regulations. Consult your institution's environmental

health and safety office for specific guidance on chemical waste disposal.

Quantitative Data Summary
Property Value

Melting Point 187 - 192 °C / 368.6 - 377.6 °F[4]

Appearance Off-white powder solid[4]

Solubility No data available

Vapor Pressure No data available

Spill Response Workflow
In the event of a spill, follow the established procedure to ensure a safe and effective cleanup.
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Immediate Actions

Containment & Cleanup

Disposal & Reporting

Evacuate the immediate area

Alert nearby personnel and supervisor

Don appropriate PPE

Contain the spill with inert absorbent material

Carefully sweep or vacuum the spilled solid

Decontaminate the spill area

Place waste in a labeled, sealed container

Report the incident to the safety office

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of NMDA.
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This comprehensive guide is intended to supplement, not replace, your institution's specific

safety protocols and the full Safety Data Sheet (SDS) provided by the manufacturer. Always

consult the complete SDS for detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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